4,4-Bis(methoxymethyl)-2,6-dimethylheptane
Description
“4,4’-Bis(methoxymethyl)biphenyl” is a compound with the molecular formula C16H18O2 . It is also known as "1-(methoxymethyl)-4-[4-(methoxymethyl)phenyl]benzene" .
Molecular Structure Analysis
The molecular structure of “4,4’-Bis(methoxymethyl)biphenyl” consists of two phenyl rings connected by a methoxymethyl group .
Physical And Chemical Properties Analysis
“4,4’-Bis(methoxymethyl)biphenyl” has a molecular weight of 242.31, and its physical form is described as a crystalline powder . It has a melting point of 49-50°C and a boiling point of 350°C .
Scientific Research Applications
Sustainable Biomass Conversion
One study discusses the conversion of plant biomass to furan derivatives, highlighting the potential of hexose carbohydrates and lignocellulose as feedstocks for the chemical industry. This approach aims to replace non-renewable hydrocarbon sources with sustainable alternatives, offering a pathway to produce monomers, polymers, and fuels from plant biomass. The significance of furan derivatives, including those similar in structure to the requested compound, underscores their role in developing sustainable materials and energy sources (Chernyshev, Kravchenko, & Ananikov, 2017).
Materials Science and Liquid Crystal Technology
Another study explores methylene-linked liquid crystal dimers and their applications in creating new nematic phases, which have implications for advanced materials science, specifically in the design of display technologies. This research highlights the unique properties of certain organic compounds in modulating the behavior of liquid crystals, paving the way for innovations in electronic displays and other optical devices (Henderson & Imrie, 2011).
Environmental and Health Safety of Chemical Compounds
A review on novel brominated flame retardants, including their occurrence in indoor environments and consumer goods, addresses the environmental and health implications of these compounds. The study calls for further research on their environmental fate, toxicity, and the development of analytical methods to ensure safety and regulatory compliance. This highlights the need for careful consideration of chemical safety in the use and disposal of compounds with potential environmental and health impacts (Zuiderveen, Slootweg, & de Boer, 2020).
properties
IUPAC Name |
4,4-bis(methoxymethyl)-2,6-dimethylheptane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H28O2/c1-11(2)7-13(9-14-5,10-15-6)8-12(3)4/h11-12H,7-10H2,1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVWCLOAAEFMTLH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(CC(C)C)(COC)COC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H28O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40619574 |
Source
|
| Record name | 4,4-Bis(methoxymethyl)-2,6-dimethylheptane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40619574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
129228-07-5 |
Source
|
| Record name | 4,4-Bis(methoxymethyl)-2,6-dimethylheptane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40619574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(2-Methylpiperidin-1-yl)sulfonyl]aniline](/img/structure/B181448.png)
![6-[2-(Trifluoromethoxy)phenyl]nicotinic Acid](/img/structure/B181464.png)
